Cas no 339101-79-0 (2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 339101-79-0
• MF: C₁₃H₉ClF₄N₂OS
• MW: 352.734974622726
• CID: 5690997
• PubChem ID: 1486653
• Update Time: 2024-03-01

2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• AKOS005103010
• 8J-524S
• Bionet1_001548
• 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-3-methyl-6-(trifluoromethyl)pyrimidin-4-one
• 2-(2-chloro-6-fluorobenzylthio)-3-methyl-6-(trifluoromethyl)pyrimidin-4(3H)-one
• 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• 2-[(2-chloro-6-fluorobenzyl)sulfanyl]-3-methyl-6-(trifluoromethyl)-4(3H)-pyrimidinone
• 339101-79-0
• HMS572J10
• 4(3H)-Pyrimidinone, 2-[[(2-chloro-6-fluorophenyl)methyl]thio]-3-methyl-6-(trifluoromethyl)-

• Inchi： 1S/C13H9ClF4N2OS/c1-20-11(21)5-10(13(16,17)18)19-12(20)22-6-7-8(14)3-2-4-9(7)15/h2-5H,6H2,1H3
• InChI Key： MNCSVLCBUUWPQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSC1=NC(C(F)(F)F)=CC(N1C)=O)F

Computed Properties

• Exact Mass: 352.0060244g/mol
• Monoisotopic Mass: 352.0060244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 360.2±52.0 °C(Predicted)
• pka: -2.88±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers